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Compound of Interest

Compound Name: Methyl 2-(octyloxy)benzoate
CAS No.: 255062-85-2
Cat. No.: B1587629

Get Quote

Executive Summary & Chemical Profile

Methyl 2-(octyloxy)benzoate is a lipophilic benzoic acid ester often utilized as an intermediate
in liquid crystal synthesis and organic formulations. Unlike simple solvents, its long octyl chain
imparts significant hydrophobicity, making standard aqueous disposal methods (drain pouring)
strictly prohibited due to immediate plumbing occlusion risks and long-term aquatic toxicity.

This guide defines the operational standard for the segregation, stabilization, and disposal of
this compound, ensuring compliance with RCRA (USA) and REACH (EU) frameworks.

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1587629#bc-rfq
https://www.benchchem.com/product/b1587629/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-methyl-2-octyloxy-benzoate-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Data

Operational Implication

Chemical Name

Methyl 2-(octyloxy)benzoate

Primary identifier for waste
tags.[1][2][3]

CAS Number

255062-85-2

Required for chemical

inventory reconciliation.[1][3]

Formula

C16H2403

High carbon content requires

incineration.[1]

Physical State

Viscous Liquid / Low-melting
Solid

May require dissolution before

transfer.[1]

Negligible in water; Soluble in

DO NOT attempt to dilute with

Solubility ]
organics water.[1]
) Combustible, but likely not
_ > 110°C (Estimated based on _
Flash Point RCRA "Ignitable" (D001)

MW)

unless in solution.[1]

Hazard Assessment & Pre-Disposal Stabilization

Before disposal, you must neutralize immediate risks. While Methyl 2-(octyloxy)benzoate is

not highly reactive, it poses specific environmental and contact hazards.

Core Hazards[2]

e Aquatic Toxicity (H411): The octyl chain facilitates bioaccumulation in aquatic life. Zero-

discharge policy to sewer systems is mandatory.

o Skin Irritation (H315): The compound is lipophilic and penetrates the dermal layer easily.

o Hydrolysis Risk: In the presence of strong bases (e.g., waste containers with high pH), this

ester can hydrolyze, releasing methanol and octyloxybenzoic acid. This reaction is

exothermic.

Stabilization Protocol

Goal: Prevent unintended reactions inside the waste drum.
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e Check pH Compatibility: Ensure the destination waste container is Neutral (pH 6-8). Do not
mix with concentrated caustic waste (NaOH/KOH) to prevent saponification heat.

e Phase Verification: If the substance has solidified (common in cold storage), gently warm to
melting or dissolve in a minimal amount of Acetone or Ethyl Acetate to ensure flowability into
the waste bung.

Disposal Workflow: The Decision Matrix

The disposal path depends entirely on the physical state and concentration of the material.

Scenario A: Bulk Liquid (>50 mL)

o Classification: Non-Halogenated Organic Solvent Waste.[4]
o Container: HDPE or Steel Drum (UN Rated).
o Labeling: "Non-Halogenated Organic Waste: Esters."

» Action: Pour directly into the drum using a funnel. Avoid splashing.

Scenario B: Trace Residue (Glassware/Vials)

» Method: Triple Rinse.
e Solvent: Use Acetone or Ethanol.
e Process:

Add solvent to the vial/flask.

o

Swirl to dissolve the ester.

[e]

o

Decant the rinsate into the Non-Halogenated Organic Waste container.

[¢]

Repeat 3 times.

[e]

Deface the label on the empty glass vial and dispose of the glass in the Glass/Sharps bin.
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Scenario C: Spill Cleanup

o Absorbent: Use Vermiculite or Clay-based absorbents.

» Contraindication: Do NOT use sawdust or paper towels for large spills, as esters are
combustible and increase fire load.

» Disposal: Scoop absorbed material into a sealable bag/bucket and tag as Solid Hazardous
Waste (Debris).

Visualizing the Workflow

The following diagram outlines the logical decision tree for disposing of Methyl 2-
(octyloxy)benzoate, ensuring segregation from incompatible streams.
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Methyl 2-(octyloxy)benzoate
(Waste Generated)

Determine Physical State

Bulk Fluid Residue/Solid

Liquid / Bulk (>50mL) Solid / Trace Residue

Is it mixed with
Halogenated Solvents? Triple Rinse with Acetone
(DCM, Chloroform)

Yes (Contains Halogens) \No (Pure or Alcohol/Ketone mix) /Pour Rinsate

DISPOSAL STREAM B: DISPOSAL STREAM A:

Halogenated Organic Waste Non-Halogenated Organic Waste Deface Label -> Glass Bin
(Specific Incineration) (High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 2-(octyloxy)benzoate waste. Note the critical
separation of halogenated and non-halogenated streams to reduce disposal costs and
environmental impact.

Regulatory Compliance & Coding
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Proper coding is essential for the manifest used by your waste hauler (e.g., Clean Harbors,
Veolia).

Authority Classification Code | Designation  Notes

Not a P- or U-listed
waste.[1] If flash point
>60°C, it is not D001,
but most sites

EPA (USA) RCRA Status Non-Regulated / DOO1  manage as "Non-
RCRA Regulated
Chemical Waste"
destined for

incineration. [1]

"Other organic

solvents, washing
EU (REACH) EWC Code 07 01 04* o

liquids and mother

liquors." [2]

Only if shipped in bulk
(>119 gallons).[1] For
o Hazardous
DOT (Transport) Shipping Name o lab packs, usually
Substance, Liquid,
exempt under 49 CFR
N.O.S.
173.12(b).

Environmentally

Pro-Tip: The "Cost of Halogens™

Always segregate this ester into Non-Halogenated waste.
 Why? Methyl 2-(octyloxy)benzoate contains only C, H, and O.

e Impact: Non-halogenated waste can be used as fuel blending (waste-to-energy) which is
significantly cheaper and greener than the high-temperature incineration required for
halogenated waste (to prevent dioxin formation).[1] Mixing this ester with Chloroform
increases your disposal cost by ~30-50%.

Emergency Procedures
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In the event of a spill or exposure during disposal:

Eye Contact: Rinse immediately with water for 15 minutes. The lipophilic nature means it will
not wash off easily; continuous irrigation is vital.

Skin Contact:Do not use solvent to clean skin (this drives the chemical deeper). Wash with
soap and copious amounts of water.

Spill: Ventilate the area.[5][6][7] Apply vermiculite.[8] Scoop into a bucket. Label as "Debris
contaminated with Methyl 2-(octyloxy)benzoate."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Management of
Methyl 2-(octyloxy)benzoate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587629/docs#operational-guide-safe-disposal-and-
management-of-methyl-2-octyloxy-benzoate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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